Cas no 170108-07-3 (Methyl 2-amino-3,4-difluorobenzoate)

Methyl 2-amino-3,4-difluorobenzoate is a versatile organic compound with significant applications in the synthesis of pharmaceuticals and agrochemicals. It offers high purity and stability, facilitating efficient reactions in organic synthesis. Its unique fluorinated aromatic ring structure contributes to its distinctive reactivity, making it a valuable intermediate in the development of novel compounds.
Methyl 2-amino-3,4-difluorobenzoate structure
170108-07-3 structure
Product Name:Methyl 2-amino-3,4-difluorobenzoate
CAS No:170108-07-3
MF:C8H7F2NO2
MW:187.143489122391
MDL:MFCD09996886
CID:871078
PubChem ID:22621156
Update Time:2025-07-28

Methyl 2-amino-3,4-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-amino-3,4-difluorobenzoate
    • ACT00506
    • AK-80528
    • ANW-68266
    • CTK6I9796
    • MolPort-004-778-640
    • SureCN7558755
    • Benzoic acid, 2-amino-3,4-difluoro-, methyl ester (9CI)
    • METHYL2-AMINO-3,4-DIFLUOROBENZOATE
    • EN300-181502
    • DTXSID00627019
    • MFCD09996886
    • TS-02624
    • Benzoic acid, 2-amino-3,4-difluoro-, methyl ester
    • AKOS010308276
    • 170108-07-3
    • DB-351821
    • SCHEMBL7558755
    • CL8517
    • MDL： MFCD09996886
    • Inchi： 1S/C8H7F2NO2/c1-13-8(12)4-2-3-5(9)6(10)7(4)11/h2-3H,11H2,1H3
    • InChI Key： MQSMXRFDHQTFDU-UHFFFAOYSA-N
    • SMILES： FC1=C(C=CC(C(=O)OC)=C1N)F

Computed Properties

  • Exact Mass: 187.04451
  • Monoisotopic Mass: 187.04448479g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.32

Methyl 2-amino-3,4-difluorobenzoate Pricemore >>

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